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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(PEG4-acid)-Cy5

Cat. No.: B1193357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for the
fluorescent dye and linker, N-(m-PEG4)-N'-(PEG4-acid)-Cy5. The information is intended to
ensure safe laboratory practices and proper application of this compound in research and
development.

Section 1: Chemical and Physical Properties

N-(m-PEG4)-N'-(PEG4-acid)-Cy5 is a near-infrared fluorescent probe that incorporates a Cy5
dye and a PEGylated linker with a terminal carboxylic acid. This structure allows for its use in
bioconjugation, labeling of biomolecules, and various imaging applications.[1] The polyethylene
glycol (PEG) chains enhance its solubility in aqueous media and reduce potential
Immunogenicity, making it suitable for in vivo studies.[1]

Table 1: Physical and Chemical Properties
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Property Value

Chemical Name N-(m-PEG4)-N'-(PEG4-acid)-Cy5
CAS Number 2107273-32-3

Molecular Formula CasHesCIN2010

Molecular Weight 829.46 g/mol

Appearance Solid

Solubility Soluble in water, DMSO, and DMF

Section 2: Safety and Hazard Information

While a specific, comprehensive safety data sheet for N-(m-PEG4)-N'-(PEG4-acid)-Cy5 is not
publicly available, general safety precautions for similar chemical compounds should be strictly
followed. The following recommendations are based on safety data sheets for other PEGylated
and cyanine dye compounds.

Table 2: Hazard Identification and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1193357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Category GHS Classification

Precautionary Statements

Acute Toxicity, Oral Not Classified

P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using

this product.

Skin Corrosion/Irritation Not Classified

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Serious Eye Damage/Irritation Not Classified

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory/Skin Sensitization Not Classified

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

Section 3: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Table 3: Handling and Storage Guidelines
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Condition Recommendation

Use in a well-ventilated area. Avoid direct

contact with skin and eyes by wearing
Handling appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety

glasses. Avoid inhalation of dust or aerosols.

Store in a tightly sealed container in a dry and
Storage cool place. Recommended storage temperature
is 2-8°C.[1]

Section 4: Experimental Protocols

The terminal carboxylic acid group on the PEG linker allows for the covalent attachment of this
fluorescent probe to primary amines on target molecules, such as proteins, through the
formation of a stable amide bond. This reaction is typically facilitated by the use of coupling
agents.

Protein Labeling Workflow
Below is a generalized workflow for labeling a protein with N-(m-PEG4)-N'-(PEG4-acid)-Cy5.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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